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Compound of Interest

Compound Name: Caffeine benzoate

Cat. No.: B1195672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular formula and weight of

caffeine benzoate, a compound often utilized in pharmaceuticals for its combined therapeutic

effects and modified physicochemical properties.

Introduction to Caffeine Benzoate
Caffeine benzoate is a salt that is formed from the reaction of caffeine, a xanthine alkaloid

known for its stimulant properties, and benzoic acid, a simple aromatic carboxylic acid. The

formation of this salt modifies the properties of the parent compounds, which can be

advantageous in various pharmaceutical formulations. Understanding the precise molecular

formula and weight is fundamental for accurate dosage calculations, formulation development,

and quality control.

Molecular Composition and Weight
The molecular characteristics of caffeine benzoate are derived directly from its constituent

components: caffeine and benzoic acid.

Caffeine
Caffeine is a central nervous system stimulant. Its chemical formula is C₈H₁₀N₄O₂.[1][2][3][4]

The molar mass of caffeine is 194.19 g/mol .[1][2]
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Benzoic Acid
Benzoic acid and its salts are used as food preservatives. The molecular formula for benzoic

acid is C₇H₆O₂.[5][6][7][8] It has a molecular weight of 122.12 g/mol .[5][6][8]

Caffeine Benzoate
As a salt, caffeine benzoate is a combination of one molecule of caffeine and one molecule of

benzoic acid. Therefore, its molecular formula is the sum of the atomic constituents of both

molecules.

Molecular Formula: C₁₅H₁₆N₄O₄

Molecular Weight: 316.31 g/mol

Data Presentation
The quantitative data for caffeine, benzoic acid, and caffeine benzoate are summarized in the

table below for clear comparison.

Compound Molecular Formula Molar Mass ( g/mol )

Caffeine C₈H₁₀N₄O₂ 194.19[1][2]

Benzoic Acid C₇H₆O₂ 122.12[5][6][8]

Caffeine Benzoate C₁₅H₁₆N₄O₄ 316.31

Experimental Protocols
The determination of the molecular weight of caffeine benzoate can be achieved through

standard analytical techniques such as mass spectrometry.

Protocol: Molecular Weight Determination by Mass Spectrometry

Sample Preparation: A dilute solution of caffeine benzoate is prepared in a suitable solvent,

such as a mixture of water and methanol.
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Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap mass analyzer, is used.

Ionization: Electrospray ionization (ESI) is a commonly employed technique for non-volatile

and thermally labile molecules like caffeine benzoate. The sample solution is introduced

into the ESI source, where a high voltage is applied to generate charged droplets.

Mass Analysis: The ions are then transferred into the mass analyzer, where they are

separated based on their mass-to-charge ratio (m/z).

Data Acquisition: The detector records the abundance of ions at each m/z value, generating

a mass spectrum.

Data Interpretation: The peak in the mass spectrum corresponding to the protonated

molecule [M+H]⁺ or other adducts is identified. The molecular weight is then calculated from

the observed m/z value. For caffeine benzoate, a peak at approximately m/z 317.12 would

correspond to the protonated molecule.

Visualization of Compound Formation
The following diagram illustrates the conceptual formation of caffeine benzoate from its

constituent molecules.
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Caption: Formation of Caffeine Benzoate from Caffeine and Benzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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